N-(4-chlorophenyl)-2-((1-cyclohexyl-5-phenyl-1H-imidazol-2-yl)thio)acetamide

• IUPAC Name: N-(4-chlorophenyl)-2-(1-cyclohexyl-5-phenylimidazol-2-yl)sulfanylacetamide
• InChI: InChI=1S/C23H24ClN3OS/c24-18-11-13-19(14-12-18)26-22(28)16-29-23-25-15-21(17-7-3-1-4-8-17)27(23)20-9-5-2-6-10-20/h1,3-4,7-8,11-15,20H,2,5-6,9-10,16H2,(H,26,28)
• InChI Key: WQHYURNQJHNRQT-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)N2C(=CN=C2SCC(=O)NC3=CC=C(C=C3)Cl)C4=CC=CC=C4
• Molecular Formula: C23H24ClN3OS
• Molecular Weight: 426.0 g/mol

Description

N-(4-chlorophenyl)-2-((1-cyclohexyl-5-phenyl-1H-imidazol-2-yl)thio)acetamide, also known as CPTH2, is a small molecule inhibitor that has been extensively studied in the field of cancer research. This compound has shown promising results in inhibiting the growth and proliferation of cancer cells, making it a potential candidate for the development of new cancer therapies.

Scientific Research Applications

Antitumor Activity

N-(4-chlorophenyl)-2-((1-cyclohexyl-5-phenyl-1H-imidazol-2-yl)thio)acetamide derivatives have been synthesized and evaluated for their potential antitumor activity. These compounds were tested in vitro against a variety of human tumor cell lines derived from neoplastic diseases. Certain derivatives exhibited significant anticancer activity against some cancer cell lines, highlighting their potential as therapeutic agents in cancer treatment (Yurttaş, Tay, & Demirayak, 2015).

Antibacterial Properties

Studies have synthesized and evaluated the antibacterial activity of various derivatives, including those with structural similarities to N-(4-chlorophenyl)-2-((1-cyclohexyl-5-phenyl-1H-imidazol-2-yl)thio)acetamide. These compounds showed moderate to good activity against gram-positive and gram-negative bacteria, indicating their potential as antibacterial agents (Desai, Shah, Bhavsar, & Saxena, 2008).

Anticonvulsant Activity

Research into the anticonvulsant properties of omega-(1H-1-imidazolyl)-N-phenylalkanoic acid amide derivatives, closely related to the chemical structure of interest, has shown promising results. Specifically, one compound was identified as notably active against seizures induced by maximal electroshock, suggesting potential applications in the treatment of epilepsy (Aktürk, Kılıç, Erol, & Pabuccuoglu, 2002).

Molecular Structure Insights

Investigations into the molecular structures of related compounds have provided valuable insights into their potential interactions and mechanisms of action. For example, studies on the crystalline structures of certain acetamide derivatives offer a deeper understanding of their chemical behavior and potential biological activities (Boechat, Bastos, Maciel, Kover, Wardell, & Wardell, 2011).